Cas no 102788-23-8 (3(2H)-Benzofuranone, 2-(3,4-dihydroxybenzoyl)-2,4,6-trihydroxy-)

3(2H)-Benzofuranone, 2-(3,4-dihydroxybenzoyl)-2,4,6-trihydroxy- structure
102788-23-8 structure
Product Name:3(2H)-Benzofuranone, 2-(3,4-dihydroxybenzoyl)-2,4,6-trihydroxy-
CAS No:102788-23-8
MF:C15H10O8
MW:318.235105037689
CID:1134487
PubChem ID:54378453
Update Time:2025-04-20

3(2H)-Benzofuranone, 2-(3,4-dihydroxybenzoyl)-2,4,6-trihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Benzofuranone, 2-(3,4-dihydroxybenzoyl)-2,4,6-trihydroxy-
    • 2-(3,4-dihydroxybenzoyl)-2,4,6-trihydroxy-1-benzofuran-3-one
    • DTXSID00710955
    • 2-(3,4-Dihydroxybenzoyl)-2,4,6-trihydroxy-1-benzofuran-3(2H)-one
    • CHEMBL4763188
    • SCHEMBL22462668
    • 102788-23-8
    • 2-(3,4-dihydroxybenzoyl)-2,4,6-trihydroxybenzofuran-3(2h)-one
    • Inchi： 1S/C15H10O8/c16-7-4-10(19)12-11(5-7)23-15(22,14(12)21)13(20)6-1-2-8(17)9(18)3-6/h1-5,16-19,22H
    • InChI Key： UYFQPTAFLCOYSM-UHFFFAOYSA-N
    • SMILES： O1C2C=C(C=C(C=2C(C1(C(C1C=CC(=C(C=1)O)O)=O)O)=O)O)O

Computed Properties

  • Exact Mass: 318.0375
  • Monoisotopic Mass: 318.03756727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 145Ų

Experimental Properties

  • PSA: 144.52

3(2H)-Benzofuranone, 2-(3,4-dihydroxybenzoyl)-2,4,6-trihydroxy- Production Method

Production Method 1

117-39-5 117-39-5
102788-23-8 102788-23-8
99-50-3 99-50-3
10118-81-7 10118-81-7
83-30-7 83-30-7
69098-01-7 69098-01-7
30048-34-1 30048-34-1
Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Potassium chloride ,  β-Cyclodextrin Solvents: Water
Reference
The influence of the host-guest interaction on the oxidation of natural flavonoid dyes
Ramesova, Sarka; et al, Collection of Czechoslovak Chemical Communications, 2011, 76(12), 1651-1667

3(2H)-Benzofuranone, 2-(3,4-dihydroxybenzoyl)-2,4,6-trihydroxy- Raw materials

3(2H)-Benzofuranone, 2-(3,4-dihydroxybenzoyl)-2,4,6-trihydroxy- Preparation Products

3(2H)-Benzofuranone, 2-(3,4-dihydroxybenzoyl)-2,4,6-trihydroxy- Related Literature

Related Categories

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